Cas no 40848-33-7 (5,6-Diamino-4-thiouracil)

• Product Name: 5,6-Diamino-4-thiouracil
• CAS No: 40848-33-7
• MF: C₄H₆N₄OS
• MW: 158.181638240814
• CID: 327122
• PubChem ID: 16640892
• Update Time: 2025-07-30

5,6-Diamino-4-thiouracil Chemical and Physical Properties

Names and Identifiers

• 5,6-Diamino-4-thiouracil
• 2(1H)-Pyrimidinone,5,6-diamino-3,4-dihydro-4-thioxo-
• 4,5-DIAMINO-6-THIOURACIL
• 5,6-diamino-4-sulfanylidene-1H-pyrimidin-2-one
• 2-Hydroxy-4-mercapto-5,6-diamino-pyrimidin
• 5,6-Diamino-2-hydroxy-4-mercapto-pyrimidin
• 5,6-diamino-4-thioxo-3,4-dihydro-1H-pyrimidin-2-one
• AKOS005067603
• 40848-33-7
• DTXSID30586347
• AKOS006273535
• 5,6-Diamino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
• diamino mercapto pyrimidone
• SCHEMBL9514014
• FT-0666398
• 5,6-Diamino-4-sulfanylidene-3,4-dihydropyrimidin-2(1H)-one
• (2-AMINOPHENYL)-PHOSPHORAMIDICACIDMONO(4-CHLOROPHENYL)ESTER
• SCHEMBL7564359

• Inchi： 1S/C4H6N4OS/c5-1-2(6)7-4(9)8-3(1)10/h5H2,(H4,6,7,8,9,10)
• InChI Key： GXWCTUJSEWZPNM-UHFFFAOYSA-N
• SMILES： S=C1C(=C(N)NC(N1)=O)N

Computed Properties

• Exact Mass: 158.02600
• Monoisotopic Mass: 158.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.729
• Melting Point: >270°C
• Boiling Point: 558.351°C at 760 mmHg
• Flash Point: 291.481°C
• Refractive Index: 1.853
• PSA: 132.78000
• LogP: 0.75930